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Compound of Interest

Compound Name:
1,4-

Bis[(trimethylsilyl)ethynyl]benzene

Cat. No.: B099497 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of 1,4-
bis[(trimethylsilyl)ethynyl]benzene, a key monomer used in the synthesis of conjugated

polymers. Its unique structure, featuring a central benzene ring flanked by two trimethylsilyl

(TMS)-protected acetylene units, makes it an invaluable building block for creating advanced

materials with tailored optoelectronic properties. This document details the monomer's

properties, synthesis, polymerization methodologies, and the characteristics of the resulting

polymers, with a focus on experimental procedures and quantitative data.

Monomer Profile: 1,4-
bis[(trimethylsilyl)ethynyl]benzene
1,4-bis[(trimethylsilyl)ethynyl]benzene is a crystalline solid at room temperature. The TMS

groups serve two critical functions: they protect the terminal alkyne protons, preventing

unwanted side reactions like oxidative coupling, and they enhance the monomer's solubility in

common organic solvents, facilitating processing.

Table 1: Physicochemical Properties of 1,4-bis[(trimethylsilyl)ethynyl]benzene
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Property Value Reference

CAS Number 17938-13-5 [1][2]

Molecular Formula C₁₆H₂₂Si₂ [1][3]

Molecular Weight 270.52 g/mol [2][4]

Appearance
Pale cream to yellow

crystalline powder
[5]

Melting Point 121-123 °C (lit.) [1][2]

Assay ≥96.0% [5]

Storage Temperature 2-8°C [1][2]

InChI Key
CMTMWEXUJQSPCA-

UHFFFAOYSA-N
[1][3]

Synthesis of the Monomer
The most common and efficient method for synthesizing 1,4-
bis[(trimethylsilyl)ethynyl]benzene is the Sonogashira cross-coupling reaction. This

palladium- and copper-catalyzed reaction couples a dihalogenated benzene, typically 1,4-

diiodobenzene or 1,4-dibromobenzene, with trimethylsilylacetylene.
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1,4-Diiodobenzene

Catalysts:
Pd(PPh₃)₂Cl₂ / CuI

Base:
Triethylamine (Et₃N)

Solvent & Temp:
THF, Reflux

Reactant

Trimethylsilylacetylene

Reactant

1,4-bis[(trimethylsilyl)ethynyl]benzene

Yields

TMS-Protected Monomer
(1,4-bis[(trimethylsilyl)ethynyl]benzene)

In-situ Deprotection
(e.g., TBAF, K₂CO₃)

Activated Monomer
(1,4-Diethynylbenzene) Sonogashira

Polymerization
(Pd/Cu Catalyst)Dihaloaromatic Comonomer

(e.g., 1,4-Diiodobenzene)

Conjugated Polymer
(Poly(p-phenyleneethynylene))

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Poly(p-phenyleneethynylene)s
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Organic Photovoltaics
(OPVs)

Active Layer Component

Biomedical Imaging
& Diagnostics

Fluorescent Probes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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